Cas no 428439-24-1 (Pyrrocidine A)

• Product Name: Pyrrocidine A
• CAS No: 428439-24-1
• MF: C₃₁H₃₇NO₄
• MW: 487.63
• CID: 5092079
• Update Time: 2025-05-22

Pyrrocidine A Chemical and Physical Properties

Names and Identifiers

• 2,5-Etheno-7,10-metheno-10H-fluoreno[9,1-bc]-1,8-oxaazacyclotetradecine-9,11(6H,11aH)-dione, 12-ethenyl-7,8,12,14a,14b,15,16,17,18,18a,18b,18c-dodecahydro-7-hydroxy-14,14b,16,18-tetramethyl-, (7R,11aS,12R,14aR,14bS,16R,18S,18aR,18bS,18cS)-rel-(+)-
• Cyan 426-A
• Pyrrocidine A

• Inchi： 1S/C31H37NO4/c1-6-20-12-18(4)25-24-23(20)27(33)22-15-31(35,32-29(22)34)14-19-7-9-21(10-8-19)36-28(24)26-17(3)11-16(2)13-30(25,26)5/h6-10,12,15-17,20,23-26,28,35H,1,11,13-14H2,2-5H3,(H,32,34)/t16-,17+,20-,23+,24-,25+,26+,28+,30+,31-/m1/s1
• InChI Key： KXMGXXHZDLJDBH-UHLMFRFDSA-N
• SMILES： [C@@]12([C@@]3([C@@]([H])([C@]4([H])[C@@H](C)C[C@@H](C)C[C@]41C)OC1C=CC(C[C@@]4(NC(=O)C(=C4)C(=O)[C@@]3([H])[C@H](C=C)C=C2C)O)=CC=1)[H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams

Additional information on Pyrrocidine A

Exploring Pyrrocidine A (CAS No. 428439-24-1): A Promising Natural Compound with Diverse Bioactivities

In the realm of natural product chemistry, Pyrrocidine A (CAS No. 428439-24-1) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This secondary metabolite, produced by certain endophytic fungi, belongs to the class of alkaloids and has garnered attention for its antimicrobial, antifungal, and cytotoxic properties. Researchers are increasingly focusing on this compound as a potential lead for drug development, particularly in the era of rising antibiotic resistance and the need for novel bioactive molecules.

The molecular structure of Pyrrocidine A features a complex polyketide backbone with an embedded pyrrolizidine moiety, which contributes to its biological activity. With a molecular formula of C₂₃H₂₉NO₄ and a molecular weight of 383.48 g/mol, this compound presents intriguing challenges for total synthesis and structure-activity relationship studies. The presence of both hydrophobic and hydrophilic regions in its structure suggests potential for membrane interaction, a property that may explain its observed bioactivities.

Recent studies have highlighted the antibiofilm potential of Pyrrocidine A, particularly against clinically relevant pathogens. This aligns with current research trends focusing on anti-virulence strategies rather than traditional bactericidal approaches. The compound's ability to disrupt microbial communication (quorum sensing) without exerting strong selective pressure makes it an attractive candidate for combination therapies with conventional antibiotics. Such properties address the growing concern about antimicrobial resistance (AMR), a critical global health issue recognized by the WHO.

From a pharmaceutical perspective, Pyrrocidine A demonstrates interesting pharmacokinetic properties. Preliminary studies suggest moderate metabolic stability and acceptable oral bioavailability in animal models, though further optimization may be required for clinical applications. The compound's logP value indicates favorable membrane permeability, while its hydrogen bond donor/acceptor profile suggests potential for blood-brain barrier penetration, opening possibilities for central nervous system (CNS) targeting.

The ecological role of Pyrrocidine A in its native fungal hosts has become a subject of chemical ecology research. As an endophyte-derived metabolite, it may serve as a chemical defense against plant pathogens or herbivores, exemplifying the complex microbe-plant interactions in nature. This ecological perspective has gained traction in the scientific community, particularly with increasing interest in microbiome research and symbiotic relationships in biological systems.

Current research directions for Pyrrocidine A include exploring its potential as an anticancer agent, with particular interest in its selective cytotoxicity against certain cancer cell lines. The compound's mechanism appears to involve mitochondrial dysfunction induction and reactive oxygen species (ROS) generation, pathways that are currently hot topics in cancer therapeutics. However, researchers emphasize the need for comprehensive toxicity profiling and mechanistic studies before considering clinical translation.

From a synthetic biology perspective, efforts are underway to elucidate the biosynthetic gene cluster responsible for Pyrrocidine A production. Understanding the enzymatic machinery behind its formation could enable heterologous expression in more tractable host organisms or combinatorial biosynthesis to generate structural analogs. These approaches align with current trends in natural product engineering and sustainable production methods for bioactive compounds.

Analytical challenges associated with Pyrrocidine A include its detection and quantification in complex matrices. Advanced techniques such as UHPLC-MS/MS and NMR spectroscopy are typically employed for characterization and purity assessment. The compound's chromatographic behavior and spectroscopic fingerprints have been documented to facilitate its identification in natural product screening programs.

In the context of drug discovery, Pyrrocidine A represents an interesting case study of natural product leads in the pharmaceutical pipeline. Its discovery through bioactivity-guided fractionation exemplifies traditional natural product research approaches that are now being complemented by modern high-throughput screening and cheminformatics methods. The compound's moderate molecular weight and presence of drug-like properties make it a valuable template for medicinal chemistry optimization programs.

Future research on Pyrrocidine A will likely focus on several key areas: improving production yields through fermentation optimization or genetic engineering, conducting comprehensive ADMET studies, exploring structure-activity relationships through analog synthesis, and investigating potential synergistic effects with other therapeutic agents. As with many natural products, the challenge lies in balancing the compound's promising biological activities with potential toxicity concerns and pharmaceutical developability requirements.

The scientific community continues to investigate Pyrrocidine A as part of broader efforts to explore microbial natural products for addressing current medical challenges. Its study contributes to our understanding of chemical diversity in nature and provides insights into potential strategies for combating drug-resistant infections and developing novel targeted therapies. As research progresses, Pyrrocidine A may well emerge as an important scaffold for the development of new therapeutic agents in various disease areas.